1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(2-ethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H25ClN2O2/c1-2-26-20-10-6-5-9-19(20)23-21(25)16-11-13-24(14-12-16)15-17-7-3-4-8-18(17)22/h3-10,16H,2,11-15H2,1H3,(H,23,25)
• InChI Key: JGLGEVXGNLQIBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide is a compound with potential therapeutic applications in various fields of medicine. It is a piperidine derivative that has been synthesized and studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide is not fully understood. However, it has been shown to act on various targets in the body, including the central nervous system and immune system. The compound has been shown to modulate the activity of various enzymes and receptors, including acetylcholinesterase, cyclooxygenase-2, and the cannabinoid receptor CB1.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various animal models. The compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to have analgesic and anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins. Additionally, the compound has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal models. However, the compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the compound has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide. One area of research could focus on the compound's potential as a neuroprotective agent in humans. Another area of research could focus on the compound's potential as an anti-cancer agent in humans. Additionally, further studies could investigate the compound's mechanism of action and potential targets in the body. Finally, research could also focus on developing new synthesis methods for the compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide involves a series of reactions starting from commercially available starting materials. The first step involves the reaction of 2-chlorobenzyl chloride with 2-ethoxyaniline to form 2-(2-chlorobenzyl)aniline. This intermediate is then reacted with 4-piperidone hydrochloride to form the final product, this compound. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

1-(2-chlorobenzyl)-N-(2-ethoxyphenyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has also been studied for its potential as an analgesic and anti-inflammatory agent. Additionally, it has been investigated for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.